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Compound of Interest

Compound Name: N-Isopropyl-N-methylglycine

Cat. No.: B017970 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for N-
Isopropyl-N-methylglycine, a compound for which specific safety and disposal data is not

readily available. In the absence of detailed toxicological and environmental impact studies, a

cautious approach, treating the substance as potentially hazardous, is mandatory.

Summary of Known Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for N-Isopropyl-N-methylglycine is not

publicly available, some of its properties have been reported. This information is crucial for safe

handling and in determining the appropriate disposal pathway.
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Property Value Source

Molecular Formula C₆H₁₃NO₂ PubChem[1]

Molecular Weight 131.17 g/mol PubChem[1]

CAS Number 108957-96-6 PubChem[1]

Physical State Solid ChemBridge[2]

Solubility No data available

Boiling Point No data available

Melting Point No data available

InChIKey
RMLIHPQMHVOHNZ-

UHFFFAOYSA-N
PubChem[1]

Immediate Safety and Handling Protocols
Given the limited information on N-Isopropyl-N-methylglycine, it is imperative to handle this

chemical with the assumption that it may be hazardous. Adherence to standard laboratory

safety protocols is the first line of defense against potential exposure and environmental

contamination.

Personal Protective Equipment (PPE)
When handling N-Isopropyl-N-methylglycine, the following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Engineering Controls
Work with N-Isopropyl-N-methylglycine should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation.
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Spill Response
In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE before attempting to clean up.

For a solid spill, carefully sweep the material to avoid creating dust and place it in a sealed,

labeled container for disposal.

For a solution, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.

Step-by-Step Disposal Procedure
The disposal of N-Isopropyl-N-methylglycine must be conducted in accordance with all

applicable federal, state, and local regulations. The following procedure is a general guideline

and should be adapted to comply with the specific requirements of your institution and

jurisdiction.

Waste Identification and Classification:

Since the specific hazards are unknown, N-Isopropyl-N-methylglycine waste should be

treated as hazardous chemical waste.

Do not mix this waste with other chemical waste streams unless compatibility is known

and it is permitted by your institution's waste management plan.

Waste Collection and Storage:

Collect all waste containing N-Isopropyl-N-methylglycine (including contaminated

materials like gloves, wipes, and absorbent pads) in a dedicated, properly labeled, and

sealed container.
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The container must be made of a material compatible with the chemical.

The label should clearly state "Hazardous Waste" and "N-Isopropyl-N-methylglycine".

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with all available information about the chemical, including its name, CAS

number, and any known properties.

Do not attempt to dispose of N-Isopropyl-N-methylglycine down the drain or in the

regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Isopropyl-N-methylglycine.
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N-Isopropyl-N-methylglycine Disposal Workflow

Start: N-Isopropyl-N-methylglycine Waste Generated

Assess Hazards
(Treat as Hazardous due to lack of data)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Label Container:
'Hazardous Waste'

'N-Isopropyl-N-methylglycine'

Store in Designated
Secure Area

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor

End: Proper Disposal by Authorized Personnel

Click to download full resolution via product page

Caption: A workflow for the proper disposal of N-Isopropyl-N-methylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b017970?utm_src=pdf-body-img
https://www.benchchem.com/product/b017970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these conservative procedures, laboratories can ensure the safe and

environmentally responsible disposal of N-Isopropyl-N-methylglycine, thereby protecting

researchers and the wider community. Always consult with your institution's safety

professionals for guidance specific to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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